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Introduction
Angiotensin (1-5) [Ang-(1-5)] is a pentapeptide component of the Renin-Angiotensin System

(RAS) that is emerging as a biologically active mediator with potential therapeutic applications.

Unlike the classical vasoconstrictor effects of Angiotensin II, Ang-(1-5) often exhibits protective

actions in the cardiovascular system. These application notes provide a comprehensive

overview of the in vivo and ex vivo effects of Ang-(1-5) administration in animal models,

detailing its signaling pathways and providing standardized protocols for experimental studies.

Physiological Effects and Mechanism of Action
Ang-(1-5) is a metabolite of Angiotensin-(1-7) and exerts its effects primarily through the Mas

receptor and the Angiotensin II type 2 receptor (AT2R), placing it within the protective arm of

the RAS.[1][2] Its administration has been linked to several beneficial cardiovascular effects,

including vasodilation, reduction in blood pressure, and cardioprotection.[2][3][4]

The primary mechanisms of action for Ang-(1-5) involve the stimulation of nitric oxide (NO)

production and the modulation of intracellular signaling cascades.[2][3] In endothelial cells,

Ang-(1-5) has been shown to activate endothelial nitric oxide synthase (eNOS), leading to

increased NO release and subsequent vasorelaxation.[2] This peptide also influences signaling

pathways such as the PI3K-Akt-NOS pathway and inhibits the mTOR pathway, suggesting

roles in cell growth and metabolism.[1][5]
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Data Presentation: Quantitative Summary of
Angiotensin (1-5) Effects
The following tables summarize the key quantitative data from various animal studies

investigating the effects of Ang-(1-5).

Table 1: In Vivo Cardiovascular Effects of Angiotensin (1-5) in Rodent Models

Animal Model
Dosage &
Administration
Route

Key Findings Reference

Normotensive

C57BL/6 Mice
Not specified

Lowered blood

pressure.
[2][3]

Spontaneously

Hypertensive Rats

(SHR)

30 µg/kg, i.v.

Produced a long-

lasting (~6 hours)

antihypertensive

effect; Reduced

cardiac output by 32%

two hours after

administration.

[6]

Wistar Rats Not specified
Reduced blood

pressure.
[7]

Table 2: Ex Vivo and In Vitro Effects of Angiotensin (1-5)
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Experimental
Model

Concentration Key Findings Reference

Isolated Perfused

Beating Rat Atria
0.3, 3, 10 µM

Stimulated atrial

natriuretic peptide

(ANP) secretion in a

dose-dependent

manner.

[1]

Preconstricted Mouse

Mesenteric and

Human Renal Arteries

Not specified Induced relaxation. [2][3]

Human Aortic

Endothelial Cells

(HAEC)

1 µM
Increased nitric oxide

(NO) release.
[2][3]

CHO cells transfected

with AT2R
1 µM Increased NO release. [2][3]

CHO cells transfected

with Mas receptor
1 µM

No increase in NO

release.
[2][3]

Isolated Rat Hearts 42 pmol/L

Did not induce any

significant effects in

coronary arteries or

on cardiac contractility

at this concentration.

[7]

Signaling Pathways of Angiotensin (1-5)
Ang-(1-5) has been shown to activate multiple signaling pathways, primarily through the Mas

receptor and the AT2 receptor, leading to downstream cellular responses.
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Angiotensin (1-5) signaling pathways.

Experimental Protocols
The following are detailed methodologies for key experiments involving the administration of

Angiotensin (1-5) in animal models.

Protocol 1: In Vivo Blood Pressure Measurement in Mice
Objective: To evaluate the effect of Ang-(1-5) on blood pressure in normotensive mice.

Animal Model:

Species: Mouse (e.g., C57BL/6)

Age/Weight: 8-12 weeks old, 20-25g

Housing: Standard housing conditions with ad libitum access to food and water.

Materials:

Angiotensin (1-5) peptide

Sterile saline (0.9% NaCl)
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Anesthetic (e.g., isoflurane)

Millar catheter for blood pressure measurement

Data acquisition system

Procedure:

Preparation of Ang-(1-5) Solution: Dissolve Ang-(1-5) in sterile saline to the desired

concentration. Ensure the solution is clear and free of particulates.

Animal Preparation: Anesthetize the mouse using isoflurane.

Catheter Implantation: Surgically implant the Millar catheter into the carotid artery for direct

and continuous blood pressure monitoring.

Baseline Measurement: Allow the animal to stabilize and record baseline blood pressure for

at least 30 minutes.

Ang-(1-5) Administration: Administer a bolus injection of the Ang-(1-5) solution intravenously

(e.g., via the jugular vein).

Post-Administration Monitoring: Continuously record blood pressure for a predefined period

(e.g., 60 minutes) to observe any changes from baseline.

Data Analysis: Analyze the blood pressure data to determine the magnitude and duration of

the response to Ang-(1-5).

Protocol 2: Ex Vivo Vasodilation Assay in Isolated
Arteries
Objective: To assess the vasodilatory effect of Ang-(1-5) on isolated arterial segments.

Animal Model:

Species: Mouse or Rat

Tissue: Mesenteric or renal arteries
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Materials:

Angiotensin (1-5) peptide

Vasoconstrictor (e.g., phenylephrine or U46619)

Krebs-Henseleit buffer

Wire myograph system

Data acquisition system

Procedure:

Tissue Preparation: Euthanize the animal and carefully dissect the mesenteric or renal

arteries in cold Krebs-Henseleit buffer.

Mounting: Cut the arteries into small rings (2-3 mm in length) and mount them on the wire

myograph.

Equilibration: Allow the arterial rings to equilibrate in the myograph chamber containing

Krebs-Henseleit buffer, bubbled with 95% O2 / 5% CO2 at 37°C, for at least 60 minutes.

Pre-constriction: Induce a submaximal contraction of the arterial rings using a

vasoconstrictor agent.

Ang-(1-5) Application: Once a stable contraction is achieved, add cumulative concentrations

of Ang-(1-5) to the myograph chamber.

Measurement of Relaxation: Record the changes in isometric tension to determine the extent

of vasodilation induced by Ang-(1-5).

Data Analysis: Express the relaxation response as a percentage of the pre-constriction

tension and plot concentration-response curves.
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General experimental workflow for Ang-(1-5) studies.

Conclusion
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Angiotensin (1-5) is a promising peptide within the Renin-Angiotensin System with

demonstrated beneficial effects in animal models of cardiovascular function. The provided data,

signaling pathway diagrams, and experimental protocols offer a foundational resource for

researchers and drug development professionals to design and execute robust studies to

further elucidate the therapeutic potential of Ang-(1-5). Adherence to standardized protocols is

crucial for ensuring the reproducibility and comparability of findings across different

laboratories.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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